Cas no 6742-82-1 (2-methyl-5-(trifluoromethyl)-1H-1,3-benzodiazole)

2-Methyl-5-(trifluoromethyl)-1H-1,3-benzodiazole is a heterocyclic compound featuring a benzodiazole core substituted with a methyl group at the 2-position and a trifluoromethyl group at the 5-position. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the benzodiazole scaffold contributes to its potential as a bioactive intermediate. Its rigid framework allows for precise molecular interactions, useful in designing enzyme inhibitors or receptor modulators. The compound’s synthetic versatility enables further functionalization, supporting its application in medicinal chemistry and material science. High purity grades ensure reproducibility in research and development processes.

2-methyl-5-(trifluoromethyl)-1H-1,3-benzodiazole structure

6742-82-1 structure

Product Name:2-methyl-5-(trifluoromethyl)-1H-1,3-benzodiazole

CAS No:6742-82-1

MF:C₉H₇F₃N₂

MW:200.160492181778

CID:966004

PubChem ID:608296

Update Time:2025-06-06

2-methyl-5-(trifluoromethyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

- 2-methyl-5-trifluoromethyl-1h-benzimidazole
- 2-Methyl-5-(trifluoromethyl)-1H-benzimidazole
- 2-methyl-5-(trifluoromethyl)-1H-benzo[d]imidazole
- 2-Methyl-5-trifluorm
- 2-Methyl-5-trifluormethyl-benzimidazol
- 2-methyl-5-trifluoromethyl-1(3)H-benzimidazole
- 2-methyl-5-trifluoromethyl-1(3)H-benzoimidazole
- 2-METHYL-5-TRIFLUOROMETHYLBENZIMIDAZOLE
- 5-(trifluoromethyl)-2-methyl-1H-benzimidazole
- 5-trifluoromethyl-2-methyl-1H-benzimidazole
- AC1LCX7O
- CTK8J9912
- IFLab1_000879
- 2-methyl-5-(trifluoromethyl)-1H-1,3-benzodiazole
- Benzimidazole, 5-trifluoromethyl-2-methyl-
- F83014
- FT-0695549
- 2-methyl-6-(trifluoromethyl)-1H-benzimidazole
- DTXSID80986691
- 6742-82-1
- A849581
- 2-Methyl-6-(trifluoromethyl)-1H-benzimidazolato
- 2-Methyl-6-trifluoromethyl-1H-benzoimidazole;2-Methyl-5-(trifluoromethyl)-1H-benzo[d]imidazole
- SCHEMBL5679579
- F0293-0046
- MXJRRPABGUWERH-UHFFFAOYSA-N
- 2-Methyl-5-(trifluoromethyl)-1H-benzimidazole #
- HMS1414H21
- BS-29316
- AKOS000525281
- AB06419
- CS-0206675
- SCHEMBL12020707
- AG-690/33779052
- XH0083
- Inchi： 1S/C9H7F3N2/c1-5-13-7-3-2-6(9(10,11)12)4-8(7)14-5/h2-4H,1H3,(H,13,14)
- InChI Key： MXJRRPABGUWERH-UHFFFAOYSA-N
- SMILES： FC(C1C=CC2=C(C=1)NC(C)=N2)(F)F

Computed Properties

Exact Mass: 200.05613272g/mol
Monoisotopic Mass: 200.05613272g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 28.7Å²

Experimental Properties

Color/Form: NA
Density: 1.4±0.1 g/cm3
Boiling Point: 331.9±37.0 °C at 760 mmHg
Flash Point: 132.5±19.8 °C

2-methyl-5-(trifluoromethyl)-1H-1,3-benzodiazole Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

2-methyl-5-(trifluoromethyl)-1H-1,3-benzodiazole Pricemore >>

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TRC	M332110-250mg	2-Methyl-5-(trifluoromethyl)-1H-benzimidazole	6742-82-1		250mg	$110.00	2023-05-17
TRC	M332110-500mg	2-Methyl-5-(trifluoromethyl)-1H-benzimidazole	6742-82-1		500mg	$161.00	2023-05-17
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Chemenu	CM361641-5g	2-Methyl-5-(trifluoromethyl)-1H-benzimidazole	6742-82-1	95%+	5g	$501	2023-02-17
eNovation Chemicals LLC	Y1264262-1g	2-METHYL-5-TRIFLUOROMETHYL-1H-BENZIMIDAZOLE	6742-82-1	96%	1g	$180	2024-06-06
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